Cas no 689262-83-7 (2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide)
689262-83-7 structure
Product Name:2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide
CAS No:689262-83-7
MF:C24H25N3O2S2
MW:451.604202985764
CID:5882368
PubChem ID:5206460
Update Time:2023-11-21
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(2,4-dimethylphenyl)-2-[[3,4,6,7-tetrahydro-6-methyl-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-
- EU-0024960
- 2-((3-benzyl-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,4-dimethylphenyl)acetamide
- F0612-0332
- 6246-92-0
- DTXSID60409893
- AKOS024587536
- 689262-83-7
- 2-[(3-benzyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
- 2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide
-
- Inchi: 1S/C24H25N3O2S2/c1-15-9-10-19(16(2)11-15)25-21(28)14-30-24-26-20-12-17(3)31-22(20)23(29)27(24)13-18-7-5-4-6-8-18/h4-11,17H,12-14H2,1-3H3,(H,25,28)
- InChI Key: KALSSTNICWSBHN-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1C)(=O)CSC1N(CC2=CC=CC=C2)C(=O)C2SC(C)CC=2N=1
Computed Properties
- Exact Mass: 451.13881940g/mol
- Monoisotopic Mass: 451.13881940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 112Ų
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0612-0332-2μmol |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-5μmol |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-10μmol |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-20μmol |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-1mg |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-2mg |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-3mg |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-4mg |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-5mg |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0612-0332-10mg |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide |
689262-83-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
689262-83-7 (2-({3-benzyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,4-dimethylphenyl)acetamide) Related Products
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